2-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(3,5-dimethylphenyl)-3-pyridin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C15H13N3O/c1-10-7-11(2)9-12(8-10)15-17-14(18-19-15)13-5-3-4-6-16-13/h3-9H,1-2H3
• InChI Key: IEXUPODQAWGYTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C2=NC(=NO2)C3=CC=CC=N3)C
• Molecular Formula: C15H13N3O
• Molecular Weight: 251.28 g/mol

Description

2-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a heterocyclic compound that contains a pyridine ring and an oxadiazole ring, which makes it a unique and interesting molecule to study.

Scientific Research Applications

2-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use as a fluorescent probe for detecting biological molecules. Additionally, this compound has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease.

Mechanism of Action

The mechanism of action of 2-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine is not fully understood. However, it has been shown to inhibit the activity of certain enzymes that are involved in inflammation and oxidative stress. It has also been shown to induce apoptosis in cancer cells, which may contribute to its anticancer properties.
Biochemical and Physiological Effects:
2-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in animal models. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been shown to have neuroprotective effects in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine in lab experiments is that it has well-established synthesis methods and is readily available. Additionally, it has been extensively studied and has a wide range of potential applications. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for the study of 2-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine. One direction is to further investigate its potential use as a fluorescent probe for detecting biological molecules. Another direction is to study its potential use in the treatment of neurological disorders such as Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify potential new therapeutic applications.
In conclusion, 2-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine is a unique and interesting compound that has potential applications in scientific research. Its synthesis method is well-established, and it has been extensively studied for its anti-inflammatory, antioxidant, and anticancer properties. Further studies are needed to fully understand its mechanism of action and to identify potential new therapeutic applications.

Synthesis Methods

The synthesis of 2-[5-(3,5-dimethylphenyl)-1,2,4-oxadiazol-3-yl]pyridine involves the reaction of 3,5-dimethylphenylhydrazine with pyridine-2-carboxylic acid, followed by the addition of phosphorus oxychloride and triethylamine. This reaction produces the desired compound, which can be purified using column chromatography. The synthesis of this compound has been well-established and is widely used in scientific research.